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Compound of Interest

Compound Name: Diethyl fumarate

Cat. No.: B049355 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl fumarate (DEF) is an organic compound, specifically the diethyl ester of fumaric acid.

It presents as a colorless to slightly yellow, transparent liquid and finds applications in various

fields, including organic synthesis, as a solvent, and in the development of polymers and

pharmaceutical agents.[1][2] Notably, it is used in the Diels-Alder reaction and has been

investigated for its role in creating tailored biomaterials. This guide provides a detailed overview

of the core physicochemical properties of Diethyl fumarate, intended to serve as a critical

resource for professionals in research and drug development.

Physicochemical Properties
The fundamental physical and chemical characteristics of Diethyl fumarate are summarized in

the tables below. These properties are crucial for understanding its behavior in various

experimental and industrial settings, from reaction kinetics to formulation development.

Table 1: General and Physical Properties of Diethyl
Fumarate
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Property Value Reference

Molecular Formula C₈H₁₂O₄ [1]

Molecular Weight 172.18 g/mol [1]

Appearance

Colorless to slightly yellow

liquid; may appear as a white

crystal

[1][2][3]

Melting Point 0.8 - 2 °C [1]

Boiling Point 214 - 219 °C [1]

Density
1.0452 - 1.052 g/mL at 20-25

°C
[1][4]

Refractive Index (n20/D) 1.44 [4]

Flash Point 91 - 111 °C (closed cup) [1][2]

Vapor Pressure 0.159 - 0.178 mmHg at 25 °C [2][5]

Vapor Density 5.93 (Air = 1) [1]

Table 2: Solubility and Partitioning Characteristics of
Diethyl Fumarate

Property Value Reference

Water Solubility
3.1 g/L; generally described as

insoluble or immiscible
[2][4]

Solubility in Organic Solvents
Soluble in ethanol, ether,

acetone, and chloroform
[1][2]

LogP (Octanol/Water Partition

Coefficient)
2.200 (estimated) [4]

Experimental Protocols
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While detailed experimental protocols for the determination of each physicochemical property

are not extensively available in the provided search results, a general method for the synthesis

of Diethyl fumarate is consistently reported.

Synthesis of Diethyl Fumarate via Esterification
A common method for synthesizing Diethyl fumarate is through the esterification of fumaric

acid with ethanol, often catalyzed by an acid such as sulfuric acid.[6] Another approach

involves the isomerization of maleic anhydride to monomethyl maleate, followed by

isomerization to monomethyl fumarate and subsequent esterification.[7][8]

General Procedure:

Fumaric acid is reacted with an excess of ethanol.

A catalytic amount of a strong acid (e.g., sulfuric acid) is added to the mixture.

The reaction mixture is heated to reflux for a specified period to drive the esterification

process.

Upon completion, the mixture is cooled, and the catalyst is neutralized.

The product is then purified, often through washing with an aqueous sodium carbonate

solution, followed by a saturated calcium chloride solution, drying, and distillation.[9]

A more recent method utilizes microwave irradiation with a composite catalyst of aluminum

chloride and sodium bisulfate to achieve a higher yield in a shorter reaction time.[7]

Visualizations
Logical Workflow for Diethyl Fumarate Synthesis
The following diagram illustrates the general workflow for the synthesis of Diethyl fumarate
from fumaric acid and ethanol.
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General Synthesis Workflow of Diethyl Fumarate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diethyl Fumarate: A Comprehensive Physicochemical
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049355#physicochemical-properties-of-diethyl-
fumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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